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Compound of Interest

3-Bromo-1-(trimethylsilyl)-1-
Compound Name:
propyne

cat. No.: B1268919

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-1-(trimethylsilyl)-1-propyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and experimental
considerations for 3-Bromo-1-(trimethylsilyl)-1-propyne (CAS RN: 38002-45-8). The
information is intended to assist researchers, scientists, and drug development professionals in
the safe and effective use of this versatile reagent.

Chemical and Physical Properties

3-Bromo-1-(trimethylsilyl)-1-propyne is a combustible liquid that is sensitive to moisture and
air.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C6H11BrSi

Molecular Weight 191.14 g/mol [2][3]

Appearance Liquid[4][5]

Boiling Point 44-45 °C at 2 mmHg[4][6]

Density 1.17 g/mL at 25 °C[4][5]
Refractive Index n20/D 1.483[4][5]

Flash Point 63 °C (145.4 °F) - closed cup[4][5]

Safety and Hazard Information

This chemical is considered hazardous and requires careful handling to avoid exposure and
adverse effects. The Globally Harmonized System (GHS) classification and associated hazard
statements are outlined below.

~HS Classificati | | S

Classification Hazard Statement

Skin Corrosion/Irritation, Category 2 H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation, Category 2 H319: Causes serious eye irritation[1][2]

Specific target organ toxicity (single exposure), _ S
. H335: May cause respiratory irritation[2][4]
Category 3 (Respiratory system)

Flammable liquids, Category 4 H227: Combustible liquid[7]

The signal word for this chemical is "Warning".[1][4]

Personal Protective Equipment (PPE) and Handling
Precautions

Proper personal protective equipment is essential when working with 3-Bromo-1-
(trimethylsilyl)-1-propyne to prevent skin, eye, and respiratory exposure.[4][5]
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Precaution

Details

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat.[1][4]

Respiratory Protection

Use in a well-ventilated area, preferably a
chemical fume hood. If inhalation risk is high,
use a NIOSH-approved respirator with an

appropriate cartridge.[4]

General Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[8]

Storage and Incompatibility

Proper storage is crucial to maintain the stability of 3-Bromo-1-(trimethylsilyl)-1-propyne and

to prevent hazardous reactions.

Aspect

Recommendation

Storage Conditions

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[1] Recommended
storage temperature is 2-8°C.[4][5] The product

is moisture and air-sensitive.[1]

Incompatible Materials

Strong oxidizing agents and strong bases.[1]

Experimental Protocols and Handling Workflows

While specific, detailed experimental protocols for all applications of 3-Bromo-1-

(trimethylsilyl)-1-propyne are not readily available in all cases, a general workflow for its safe

handling in a laboratory setting can be established. This compound is known to be used as a

propargylating agent, for instance in the preparation of tetrahydroisoquinoline-3-carboxylic acid

derivatives and in the alkylation of the dianion of B-keto esters.[9]
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General Safe Handling Workflow

The following diagram illustrates a general workflow for the safe handling of 3-Bromo-1-
(trimethylsilyl)-1-propyne in a laboratory setting.

Preparation
- Review SDS
- Don PPE
- Prepare Fume Hood

Proceed with caution

Handling & Dispensing
- Inert atmosphere if necessary
- Use clean, dry glassware
- Transfer via syringe/cannula

:

Reaction
- Monitor temperature
- Maintain inert atmosphere
- Ensure proper ventilation

:

Work-up & Quenching
- Cool reaction mixture
- Slowly add quenching agent
- Use appropriate quenching agent

:

Waste Disposal Cleanup
- Segregate waste - Decontaminate glassware
- Label waste container clearly - Clean work area
- Follow institutional guidelines - Remove PPE correctly

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Bromo-1-(trimethylsilyl)-1-propyne.

First Aid Measures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1268919?utm_src=pdf-body
https://www.benchchem.com/product/b1268919?utm_src=pdf-body
https://www.benchchem.com/product/b1268919?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

In case of exposure, immediate action is necessary. The following table summarizes the
recommended first aid measures.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Get medical attention if

symptoms persist.[1]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes. Get

medical attention if irritation develops or

persists.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Get medical attention

immediately.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[1]

Emergency Procedures for Spills and Leaks

In the event of a spill or leak, follow these procedures to minimize exposure and environmental
contamination.

Spill and Leak Response Workflow
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Spill Occurs

:

Evacuate Immediate Area
& Alert Others

'

Assess the Spill
- Identify the substance
- Estimate the quantity

'

Don Appropriate PPE
- Respirator, gloves, goggles, lab coat

'

Contain the Spill
- Use absorbent material (e.g., sand, vermiculite)

'

Collect Absorbed Material
- Use non-sparking tools
- Place in a sealed container

'

Decontaminate the Area
- Wash with appropriate solvent/detergent

Dispose of Waste

- Label as hazardous waste
- Follow institutional procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-
chemistry.org]

e 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]

e 3. Sonogashira Coupling [organic-chemistry.org]

e 4. A Convenient Procedure for Sonogashira Reactions Using Propyne [ouci.dntb.gov.ua]
o 5. Pictet—Spengler reaction - Wikipedia [en.wikipedia.org]

. jk-sci.com [jk-sci.com]

6

o 7. kbfi.ee [kbfi.ee]
8. datapdf.com [datapdf.com]
9

. Diversity-oriented synthesis of medicinally important 1,2,3,4-tetrahydroisoquinoline-3-
carboxylic acid (Tic) derivatives and higher analogs - Organic & Biomolecular Chemistry
(RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. ["3-Bromo-1-(trimethylsilyl)-1-propyne" safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268919#3-bromo-1-trimethylsilyl-1-propyne-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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